Cas no 2098155-56-5 ((E)-4-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobut-2-enoic acid)

• Product Name: (E)-4-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobut-2-enoic acid
• CAS No: 2098155-56-5
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5724608
• PubChem ID: 121204328
• Update Time: 2025-10-24

(E)-4-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-4-[3a-(hydroxymethyl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]-4-oxobut-2-enoic acid
• (E)-4-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobut-2-enoic acid
• F1907-8277
• AKOS026712620
• 4-(3A-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobut-2-enoic acid
• 2098155-56-5

• Inchi： 1S/C12H17NO4/c14-8-12-5-1-2-9(12)6-13(7-12)10(15)3-4-11(16)17/h3-4,9,14H,1-2,5-8H2,(H,16,17)/b4-3+
• InChI Key： HTEMMHCNFKWPLM-ONEGZZNKSA-N
• SMILES： OCC12CN(C(/C=C/C(=O)O)=O)CC1CCC2

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on (E)-4-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobut-2-enoic acid

(E)-4-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobut-2-enoic acid (CAS No. 2098155-56-5): A Comprehensive Overview of Its Structural, Biological, and Therapeutic Implications

(E)-4-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobut-2-enoic acid, identified by its CAS number 2098155-56-5, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules characterized by a fused cyclohexane and pyrrole ring system, which is often associated with diverse biological activities. The presence of a hydroxymethyl group and a β-keto ester moiety in its molecular framework suggests potential functionalities that may contribute to its pharmacological profile.

The synthesis and structural elucidation of (E)-4-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobut-2-enoic acid have been subjects of extensive research, particularly due to its resemblance to natural products known for their bioactive properties. The compound’s structure, featuring a rigid bicyclic system, provides a stable scaffold that can be modulated to enhance specific biological interactions. This structural motif is not uncommon in drug discovery, where it often serves as a template for designing molecules with targeted therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of (E)-4-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobut-2-enoic acid with various biological targets. Studies indicate that the hydroxymethyl group and the β-keto ester can engage in hydrogen bonding and dipole-dipole interactions, respectively, which are critical for binding affinity and specificity. These interactions are particularly relevant in the context of enzyme inhibition and receptor modulation, two key mechanisms in drug development.

Biological activity assays have revealed promising results regarding the pharmacological potential of CAS No. 2098155-56-5. Initial studies suggest that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for further investigation in the treatment of chronic inflammatory diseases. The fused cyclohexane-pyrrole ring system is known to exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability, which are essential for drug efficacy and safety.

The therapeutic relevance of (E)-4-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobut-2-enoic acid has also been explored in the context of cancer research. Preclinical studies have demonstrated that this compound can modulate signaling pathways associated with tumor growth and progression. Specifically, its ability to interfere with key enzymes such as kinases and proteases has been highlighted as a potential mechanism for its antitumor activity. These findings align with the broader trend in oncology research towards developing small molecules that target multiple pathways simultaneously.

Another area of interest is the compound’s potential role in neurodegenerative diseases. The structural features of CAS No. 2098155-56-5 suggest interactions with neurotransmitter receptors and ion channels, which are critical for neuronal function and survival. Research has shown that modulating these targets can have therapeutic benefits in conditions such as Alzheimer’s disease and Parkinson’s disease. While further studies are needed to fully elucidate its mechanism of action, the preliminary data are encouraging.

The synthetic pathways for (E)-4-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobut-2-enoic acid have also been optimized to improve yield and scalability. Advances in green chemistry principles have been incorporated into these processes, reducing environmental impact while maintaining high chemical purity. Such sustainable approaches are increasingly important in pharmaceutical manufacturing, where efficiency and ecological responsibility are paramount.

In conclusion, CAS No. 2098155-56-5 represents a structurally intriguing molecule with significant potential in medicinal chemistry. Its unique scaffold and functional groups make it a valuable candidate for further exploration in drug discovery. The combination of computational modeling, biological assays, and synthetic optimization has positioned this compound as a promising lead for therapeutic development across multiple disease areas. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the future of pharmaceutical innovation.